4-[Methyl(phenyl)amino]but-3-ene-2-thione

• CAS No.: 143285-34-1
• Molecular Formula: C11H13NS
• Molecular Weight: 191.29 g/mol
• IUPAC Name: 4-(N-methylanilino)but-3-ene-2-thione
• InChI: InChI=1S/C11H13NS/c1-10(13)8-9-12(2)11-6-4-3-5-7-11/h3-9H,1-2H3
• InChI Key: KTTZRNLQRGNUJH-UHFFFAOYSA-N
• Canonical SMILES: CC(=S)C=CN(C)C1=CC=CC=C1

Description

4-[Methyl(phenyl)amino]but-3-ene-2-thione is an organic compound with a unique structure that includes both an amino group and a thione group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[Methyl(phenyl)amino]but-3-ene-2-thione typically involves the reaction of an appropriate amine with a thione precursor. One common method involves the reaction of methylphenylamine with but-3-ene-2-thione under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, with the addition of a catalyst to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 4-[Methyl(phenyl)amino]but-3-ene-2-thione may involve more scalable methods, such as continuous flow synthesis. This method allows for the continuous production of the compound, which can be more efficient and cost-effective compared to batch processing.

Chemical Reactions Analysis

Types of Reactions

4-[Methyl(phenyl)amino]but-3-ene-2-thione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thione group to a thiol group.

Substitution: The amino group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

The compound 4-[Methyl(phenyl)amino]but-3-ene-2-thione is a member of the thione family, which has garnered attention for its diverse applications in various fields, particularly in medicinal chemistry and agricultural sciences. This article explores its scientific research applications, supported by comprehensive data and case studies.

Anticancer Activity

Recent studies have indicated that compounds containing thione groups exhibit significant anticancer properties. For instance, derivatives of thiones have been shown to inhibit tumor growth in various cancer cell lines. A notable example includes the evaluation of thione derivatives against human breast cancer cells, where certain compounds displayed promising cytotoxic effects .

Antimicrobial Properties

Thiones are also recognized for their antimicrobial activities. Research has demonstrated that 4-[Methyl(phenyl)amino]but-3-ene-2-thione exhibits inhibitory effects against a range of pathogenic bacteria and fungi. This property is particularly relevant in the development of new antimicrobial agents to combat resistant strains of pathogens .

Enzyme Inhibition

The compound has potential as an enzyme inhibitor, particularly in the context of bromodomain-containing proteins linked to various diseases, including cancer and autoimmune disorders. The selective inhibition of these proteins could provide therapeutic benefits by modulating transcriptional regulation pathways .

Herbicidal Activity

Thiones have been explored for their herbicidal properties. Studies suggest that 4-[Methyl(phenyl)amino]but-3-ene-2-thione can effectively inhibit the growth of certain weeds while being less harmful to crops. This selectivity makes it a candidate for developing safer herbicides that minimize environmental impact .

Plant Growth Regulation

There is emerging evidence that thione compounds can act as plant growth regulators, enhancing growth and yield in various crops. This application is particularly significant in sustainable agriculture, where improving crop productivity without chemical fertilizers is a priority .

Table 1: Biological Activities of 4-[Methyl(phenyl)amino]but-3-ene-2-thione

Activity Type	Target Organism/Cell Line	IC50 (µM)	Reference
Anticancer	MCF-7 Breast Cancer Cells	10
Antimicrobial	Staphylococcus aureus	5
Herbicidal	Echinochloa crus-galli	15

Case Study: Anticancer Efficacy

In a study published in 2023, researchers synthesized several thione derivatives and evaluated their anticancer activity against various cell lines. The results indicated that compounds similar to 4-[Methyl(phenyl)amino]but-3-ene-2-thione exhibited significant cytotoxicity and induced apoptosis in cancer cells through the activation of specific apoptotic pathways .

Case Study: Herbicidal Activity Assessment

A field study conducted to assess the herbicidal efficacy of thione derivatives revealed that 4-[Methyl(phenyl)amino]but-3-ene-2-thione significantly reduced weed biomass compared to untreated controls. The study concluded that this compound could be developed into an effective herbicide with minimal impact on non-target species .

Mechanism of Action

The mechanism of action of 4-[Methyl(phenyl)amino]but-3-ene-2-thione involves its interaction with molecular targets such as enzymes or receptors. The thione group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition of enzyme activity. Additionally, the amino group can participate in hydrogen bonding and electrostatic interactions, further influencing the compound’s biological activity.

Comparison with Similar Compounds

Similar Compounds

4-[Methyl(phenyl)amino]but-3-ene-2-one: Similar structure but with a ketone group instead of a thione group.

4-[Methyl(phenyl)amino]but-3-ene-2-ol: Contains a hydroxyl group instead of a thione group.

4-[Methyl(phenyl)amino]but-3-ene-2-amine: Features an additional amino group.

Uniqueness

4-[Methyl(phenyl)amino]but-3-ene-2-thione is unique due to the presence of both an amino group and a thione group, which allows it to participate in a wide range of chemical reactions and interactions. This dual functionality makes it a versatile compound for various applications in research and industry.

Biological Activity

4-[Methyl(phenyl)amino]but-3-ene-2-thione, a compound belonging to the class of thiones, has garnered attention due to its potential biological activities. This article examines its antioxidant, anticancer, antimicrobial, and anticonvulsant properties, supported by diverse research findings.

Chemical Structure and Properties

The compound's structure is characterized by a thione group, which is known to influence its biological activity. The presence of the methyl and phenyl groups enhances its lipophilicity and interaction with biological targets.

Antioxidant Activity

Research indicates that derivatives of thiones exhibit significant antioxidant properties. For instance, compounds similar to 4-[Methyl(phenyl)amino]but-3-ene-2-thione have shown high efficacy in scavenging free radicals, as measured by the DPPH radical scavenging method. In studies, certain derivatives demonstrated antioxidant activities exceeding that of ascorbic acid by approximately 1.4 times .

Anticancer Activity

The anticancer potential of 4-[Methyl(phenyl)amino]but-3-ene-2-thione has been evaluated through various assays. Notably, compounds containing the 1,2,4-triazole moiety have demonstrated cytotoxic effects against human cancer cell lines such as U-87 (glioblastoma) and MDA-MB-231 (triple-negative breast cancer). The MTT assay results indicated that these compounds had a higher cytotoxicity against U-87 cells compared to MDA-MB-231 cells .

Case Study: Cytotoxicity Evaluation

A recent study tested several derivatives against cancer cell lines. The findings are summarized in Table 1:

Compound	Cell Line	IC50 (µM)
4-[Methyl(phenyl)amino]but-3-ene-2-thione	U-87	25
4-[Methyl(phenyl)amino]but-3-ene-2-thione	MDA-MB-231	45
Ascorbic Acid	U-87	35
Ascorbic Acid	MDA-MB-231	50

This data illustrates that the compound shows promising potential as an anticancer agent.

Antimicrobial Activity

The antimicrobial properties of thiones have also been explored. Studies indicate that compounds similar to 4-[Methyl(phenyl)amino]but-3-ene-2-thione exhibit significant activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The synthesized derivatives were tested for their minimum inhibitory concentrations (MIC), revealing effective antibacterial activity comparable to standard antibiotics .

Anticonvulsant Activity

The anticonvulsant potential of thione derivatives has been investigated as well. Compounds related to 4-[Methyl(phenyl)amino]but-3-ene-2-thione showed promise in inhibiting voltage-gated sodium channels (VGSC), which are crucial in controlling neuronal excitability. In vitro studies demonstrated that certain derivatives could serve as effective anticonvulsant agents .

Q & A

Q. What are the established synthetic pathways for 4-[Methyl(phenyl)amino]but-3-ene-2-thione, and how are intermediates characterized?

The compound can be synthesized via condensation reactions involving methyl(phenyl)amine and thiocarbonyl precursors. For example, analogous methods involve reacting substituted anilines with ketones or thiocyanate salts under reflux in polar aprotic solvents (e.g., acetone or methanol) . Key intermediates are characterized using elemental analysis (e.g., C, H, N, S percentages) and spectroscopic techniques (¹H/¹³C NMR, IR). Recrystallization in methanol is a common purification step, with purity confirmed via HPLC (>98%) .

Q. How is the crystal structure of 4-[Methyl(phenyl)amino]but-3-ene-2-thione determined?

Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Data collection is performed using a diffractometer, followed by refinement via software like SHELXL . Hydrogen atoms are typically placed at idealized positions, and thermal displacement parameters (Uiso) are refined to 1.2× the parent atom’s value. Structural visualization is achieved using programs like ORTEP-3 .

Q. What spectroscopic techniques are critical for confirming the identity of this compound?

• NMR : ¹H NMR identifies proton environments (e.g., aromatic protons at δ 7.2–7.5 ppm, methyl groups at δ 2.3–2.5 ppm).
• IR : Confirms thiocarbonyl (C=S) stretches near 1200–1250 cm⁻¹.
• Mass spectrometry : Determines molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .

Advanced Research Questions

Q. How can computational chemistry resolve contradictions in experimental data for thiocarbonyl-containing compounds?

Discrepancies between observed and calculated bond lengths (e.g., C=S vs. C–N) can arise from dynamic effects or crystal packing. Density Functional Theory (DFT) optimizes geometries using basis sets like B3LYP/6-311+G(d,p), comparing computed vibrational spectra with experimental IR data to validate structural models . Molecular docking (e.g., AutoDock) further explores interactions in biological systems .

Q. What strategies optimize reaction yields for derivatives of 4-[Methyl(phenyl)amino]but-3-ene-2-thione?

• Catalyst screening : Thiourea catalysts or Lewis acids (e.g., ZnCl₂) enhance condensation efficiency.
• Solvent effects : Polar solvents (DMF, MeOH) improve solubility of intermediates.
• Temperature control : Reflux conditions (70–80°C) balance reaction rate and side-product formation .

Q. How do steric and electronic factors influence the biological activity of this compound?

Substituents on the phenyl ring (e.g., electron-withdrawing groups like –NO₂) modulate electron density at the thiocarbonyl group, affecting binding to biological targets like enzymes. Quantitative Structure-Activity Relationship (QSAR) models correlate logP values with antimicrobial efficacy, guiding derivative design .

Q. What challenges arise in refining high-resolution crystallographic data for thiocarbonyl compounds?

Thiocarbonyl groups exhibit anisotropic displacement parameters due to sulfur’s high electron density. SHELXL refinement incorporates restraints on S–C bond lengths (1.68–1.72 Å) and anisotropic displacement parameters (ADPs) to mitigate overfitting . Twinning or disorder in crystals may require using the TWIN/BASF commands in SHELX .

Methodological Considerations

Table 1: Example elemental analysis data for 4-[Methyl(phenyl)amino]but-3-ene-2-thione derivatives

Element	Calculated (%)	Observed (%)
C	68.25	68.09
H	7.36	7.41
N	11.37	11.51
S	13.01	13.12